Cas no 1394704-91-6 (1-pyrrolidin-3-ylsulfonylpyrrolidine;hydrochloride)

• Product Name: 1-pyrrolidin-3-ylsulfonylpyrrolidine;hydrochloride
• CAS No: 1394704-91-6
• MF: C₈H₁₇ClN₂O₂S
• MW: 240.750779867172
• CID: 4596858
• PubChem ID: 71756533
• Update Time: 2025-07-21

1-pyrrolidin-3-ylsulfonylpyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-3-ylsulfonyl)pyrrolidine hydrochloride
• 3-(pyrrolidine-1-sulfonyl)pyrrolidine hydrochloride
• 1-pyrrolidin-3-ylsulfonylpyrrolidine;hydrochloride

• Inchi： 1S/C8H16N2O2S.ClH/c11-13(12,8-3-4-9-7-8)10-5-1-2-6-10;/h8-9H,1-7H2;1H
• InChI Key： CTBUKOZHTCGRKV-UHFFFAOYSA-N
• SMILES： N1(S(C2CCNC2)(=O)=O)CCCC1.[H]Cl

Additional information on 1-pyrrolidin-3-ylsulfonylpyrrolidine;hydrochloride

Comprehensive Overview of 1-pyrrolidin-3-ylsulfonylpyrrolidine;hydrochloride (CAS No. 1394704-91-6)

1-pyrrolidin-3-ylsulfonylpyrrolidine;hydrochloride (CAS No. 1394704-91-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine and sulfonyl functional groups, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a pyrrolidin-3-yl moiety with a sulfonylpyrrolidine backbone, offering versatile reactivity and binding properties.

The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and industrial applications. Recent studies highlight its role as a key intermediate in synthesizing bioactive molecules, particularly those targeting neurological and metabolic disorders. The growing demand for novel heterocyclic compounds in medicinal chemistry has further propelled interest in 1-pyrrolidin-3-ylsulfonylpyrrolidine;hydrochloride, as it aligns with trends in fragment-based drug design and high-throughput screening.

In the context of current research trends, 1394704-91-6 is often discussed alongside small molecule therapeutics and enzyme inhibitors. Its structural features enable interactions with biological targets such as G-protein-coupled receptors (GPCRs) and kinases, which are critical in treating diseases like cancer and inflammation. The compound's sulfonamide linkage also contributes to its potential as a protease inhibitor, a hot topic in antiviral and anticancer drug development.

From a synthetic chemistry perspective, 1-pyrrolidin-3-ylsulfonylpyrrolidine;hydrochloride is valued for its modularity. Chemists can derivatize its pyrrolidine ring or sulfonyl group to create libraries of analogs for structure-activity relationship (SAR) studies. This adaptability makes it a favorite in combinatorial chemistry and lead optimization workflows. Additionally, its compatibility with green chemistry principles—such as reduced waste and energy-efficient synthesis—aligns with the industry's push toward sustainable practices.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize CAS No. 1394704-91-6, ensuring purity and consistency for research use. The compound's physicochemical properties, including logP and pKa, are well-documented, aiding in pharmacokinetic predictions. These details are crucial for researchers exploring its drug-likeness and bioavailability, two metrics heavily scrutinized in modern drug development pipelines.

As the pharmaceutical industry shifts toward personalized medicine and targeted therapies, compounds like 1-pyrrolidin-3-ylsulfonylpyrrolidine;hydrochloride are poised to play pivotal roles. Its versatility and robust synthetic accessibility make it a valuable asset in addressing unmet medical needs. Future research may uncover new applications in neurodegenerative disease treatment or immune modulation, further solidifying its importance in scientific advancement.